Cas no 1448189-98-7 ((S,R,S)-AHPC-Boc)
(S,R,S)-AHPC-Boc Chemical and Physical Properties
Names and Identifiers
-
- (S,R,S)-AHPC-Boc
- tert-butyl ((S)-1-((2S,4R)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)carbamate
- BDBM50459946
- tert-butyl N-[(2S)-1-[(2S,4R)-4-hydroxy-2-({[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}carbamoyl)pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
- tert-butyl N-[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrr
- tert-butyl N-[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
- W19696
- tert-butyl N-[(2S)-1-[(2S,4R)-4-hydroxy-2-({[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}carbamo
- 1448189-98-7
- CHEMBL4224862
- AKOS037652104
- C27H38N4O5S
- DA-68579
- CS-0081273
- HY-123109
- VH032-Boc
- SCHEMBL16277196
- VHL Ligand 3?
- VHL Ligand 3
- PKNFPFFOAWITLF-RZUBCFFCSA-N
- BP-28380
-
- MDL: MFCD31692982
- Inchi: 1S/C27H38N4O5S/c1-16-21(37-15-29-16)18-10-8-17(9-11-18)13-28-23(33)20-12-19(32)14-31(20)24(34)22(26(2,3)4)30-25(35)36-27(5,6)7/h8-11,15,19-20,22,32H,12-14H2,1-7H3,(H,28,33)(H,30,35)/t19-,20+,22-/m1/s1
- InChI Key: PKNFPFFOAWITLF-RZUBCFFCSA-N
- SMILES: S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@@H]1C[C@H](CN1C([C@H](C(C)(C)C)NC(=O)OC(C)(C)C)=O)O)=O
Computed Properties
- Exact Mass: 530.25629150 g/mol
- Monoisotopic Mass: 530.25629150 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 9
- Complexity: 819
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 149
- Molecular Weight: 530.7
(S,R,S)-AHPC-Boc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S933504-100mg |
(S,R,S)-AHPC-Boc |
1448189-98-7 | ≥95% | 100mg |
¥3,420.00 | 2022-10-10 | |
| MedChemExpress | HY-123109-10mM*1mLinDMSO |
(S,R,S)-AHPC-Boc |
1448189-98-7 | 95.21% | 10mM*1mLinDMSO |
¥3300 | 2023-07-25 | |
| MedChemExpress | HY-123109-100mg |
(S,R,S)-AHPC-Boc |
1448189-98-7 | 95.21% | 100mg |
¥570 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1105156-250mg |
tert-butyl ((S)-1-((2S,4R)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)carbamate |
1448189-98-7 | 95% | 250mg |
$1000 | 2023-09-02 | |
| MedChemExpress | HY-123109-10mM*1 mL in DMSO |
(S,R,S)-AHPC-Boc |
1448189-98-7 | 95.21% | 10mM*1 mL in DMSO |
¥132 | 2024-07-20 | |
| Ambeed | A789909-100mg |
tert-Butyl ((S)-1-((2S,4R)-4-hydroxy-1-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamido)-3,3-dimethyl-1-oxobutan-2-yl)carbamate |
1448189-98-7 | 99% | 100mg |
$76.0 | 2023-09-04 | |
| Ambeed | A789909-250mg |
tert-Butyl ((S)-1-((2S,4R)-4-hydroxy-1-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamido)-3,3-dimethyl-1-oxobutan-2-yl)carbamate |
1448189-98-7 | 99% | 250mg |
$129.0 | 2023-09-04 | |
| Ambeed | A789909-1g |
tert-Butyl ((S)-1-((2S,4R)-4-hydroxy-1-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamido)-3,3-dimethyl-1-oxobutan-2-yl)carbamate |
1448189-98-7 | 99% | 1g |
$345.0 | 2023-09-04 | |
| 1PlusChem | 1P01FLV6-1g |
tert-butyl ((S)-1-((2S,4R)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)carbamate |
1448189-98-7 | 99% | 1g |
$276.00 | 2023-12-21 | |
| A2B Chem LLC | AY06994-100mg |
tert-Butyl ((s)-1-((2s,4r)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)carbamate |
1448189-98-7 | 95% | 100mg |
$185.00 | 2024-04-20 |
(S,R,S)-AHPC-Boc Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on (S,R,S)-AHPC-Boc
Introduction to (S,R,S)-AHPC-Boc and Its Significance in Modern Chemical Biology
Compound with the CAS number 1448189-98-7 is a specialized chemical entity that has garnered significant attention in the field of chemical biology. The product name, (S,R,S)-AHPC-Boc, provides a detailed insight into its stereochemical configuration and functional properties. This compound, characterized by its unique structural features, has emerged as a crucial intermediate in the development of novel pharmaceutical agents and biotechnological applications.
The stereochemistry of (S,R,S)-AHPC-Boc is a critical aspect that defines its reactivity and biological activity. The presence of three stereocenters in its molecular framework allows for a high degree of specificity, which is essential for applications in drug design and synthesis. Recent advancements in chiral chemistry have enabled the precise control of stereochemical outcomes, making compounds like (S,R,S)-AHPC-Boc invaluable in the creation of enantiomerically pure pharmaceuticals.
In the realm of pharmaceutical research, the utility of (S,R,S)-AHPC-Boc extends to its role as a building block for more complex molecules. Its Boc (tert-butoxycarbonyl) protecting group enhances stability during synthetic processes, allowing for selective modifications without degradation. This characteristic is particularly beneficial in multi-step syntheses where maintaining functional group integrity is paramount.
Recent studies have highlighted the potential of (S,R,S)-AHPC-Boc in the development of targeted therapies. Researchers have explored its application in creating protease inhibitors, which are pivotal in treating various diseases, including cancer and infectious disorders. The precise stereochemistry of this compound allows for selective binding to biological targets, minimizing off-target effects and improving therapeutic efficacy.
The chemical biology community has also been intrigued by the potential of (S,R,S)-AHPC-Boc as a scaffold for drug discovery. Its structural flexibility and functional diversity make it an attractive candidate for designing molecules with tailored properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, showcasing its broad therapeutic potential.
The synthesis of (S,R,S)-AHPC-Boc involves sophisticated methodologies that highlight the advancements in synthetic organic chemistry. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical purity. These methods not only underscore the technical prowess required but also demonstrate the compound's significance in cutting-edge chemical research.
From a commercial perspective, the demand for high-quality intermediates like (S,R,S)-AHPC-Boc continues to grow as pharmaceutical companies seek innovative solutions for drug development. Suppliers specializing in fine chemicals have positioned this compound as a key player in their product portfolios, catering to both academic and industrial research needs.
The environmental impact of synthesizing such specialized compounds is also a topic of interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends towards sustainable chemistry, ensuring that compounds like (S,R,S)-AHPC-Boc are produced responsibly.
In conclusion, the compound with CAS number 1448189-98-7, specifically named as (S,R,S)-AHPC-Boc, represents a significant advancement in chemical biology and pharmaceutical research. Its unique stereochemical properties, combined with its role as a versatile intermediate, make it indispensable in the development of next-generation therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific innovation.
1448189-98-7 ((S,R,S)-AHPC-Boc) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)